Cas no 1804205-95-5 (Methyl 3-(3-methyl-2-(trifluoromethyl)phenyl)propanoate)

• Product Name: Methyl 3-(3-methyl-2-(trifluoromethyl)phenyl)propanoate
• CAS No: 1804205-95-5
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• CID: 5007498
• Update Time: 2025-06-28

Methyl 3-(3-methyl-2-(trifluoromethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-methyl-2-(trifluoromethyl)phenyl)propanoate

• Inchi： 1S/C12H13F3O2/c1-8-4-3-5-9(6-7-10(16)17-2)11(8)12(13,14)15/h3-5H,6-7H2,1-2H3
• InChI Key： CMGZGHTVNSQMGP-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC=CC=1CCC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-(3-methyl-2-(trifluoromethyl)phenyl)propanoate

Introduction to Methyl 3-(3-methyl-2-(trifluoromethyl)phenyl)propanoate (CAS No. 1804205-95-5)

Methyl 3-(3-methyl-2-(trifluoromethyl)phenyl)propanoate, with the chemical formula C₁₂H₁₃FO₃, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound is characterized by its complex aromatic structure, which includes a trifluoromethyl group and a methyl substituent on the phenyl ring, contributing to its unique chemical properties and potential biological activities. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The CAS No. 1804205-95-5 uniquely identifies this compound in scientific literature and databases, facilitating its study and application in research and industrial settings. The compound's molecular structure, featuring a propanoate ester moiety, suggests potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, making it a popular choice in medicinal chemistry.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. Methyl 3-(3-methyl-2-(trifluoromethyl)phenyl)propanoate has emerged as a promising intermediate in the synthesis of such inhibitors. For instance, researchers have explored its utility in creating compounds that modulate enzyme activity, particularly those involved in inflammatory and infectious diseases. The methyl group on the phenyl ring contributes to the compound's lipophilicity, which is often crucial for drug absorption and distribution within the body.

One of the most compelling aspects of Methyl 3-(3-methyl-2-(trifluoromethyl)phenyl)propanoate is its role in the development of novel anti-inflammatory agents. The trifluoromethyl group imparts electronic properties that can influence the binding interactions with biological targets. This has led to investigations into its derivatives as potential treatments for conditions such as rheumatoid arthritis and other chronic inflammatory disorders. Preliminary studies have shown that compounds derived from this intermediate exhibit significant anti-inflammatory effects in preclinical models.

The synthesis of Methyl 3-(3-methyl-2-(trifluoromethyl)phenyl)propanoate involves multi-step organic reactions, typically starting from readily available aromatic precursors. The introduction of the trifluoromethyl group is often achieved through halogenation followed by metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's versatility and its importance as a building block in pharmaceutical chemistry. The propanoate ester functionality can be further modified through hydrolysis or amidation to produce other bioactive molecules.

In addition to its pharmaceutical applications, Methyl 3-(3-methyl-2-(trifluoromethyl)phenyl)propanoate has shown potential in materials science. The unique electronic properties conferred by the trifluoromethyl group make it a candidate for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Research into these applications is ongoing, with studies focusing on optimizing the compound's properties for use in advanced technological systems.

The compound's stability under various conditions is another area of interest. Studies have demonstrated that Methyl 3-(3-methyl-2-(trifluoromethyl)phenyl)propanoate maintains its structural integrity under moderate temperatures and pH conditions, making it suitable for long-term storage and transportation. This stability is crucial for ensuring consistent quality in pharmaceutical formulations where shelf life is a critical factor.

Ethical considerations are also important when developing new chemical entities like Methyl 3-(3-methyl-2-(trifluoromethyl)phenyl)propanoate. Researchers adhere to stringent guidelines to ensure that their work contributes positively to human health without causing harm. This includes thorough toxicological assessments and environmental impact evaluations before any clinical trials are initiated.

The future prospects for Methyl 3-(3-methyl-2-(trifluoromethyl)phenyl)propanoate are promising, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of more effective therapeutic agents and advanced materials.